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(5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-[Tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanenitrile (5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-[Tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanenitrile
Brand Name: Vulcanchem
CAS No.: 1384736-11-1
VCID: VC0046065
InChI: InChI=1S/C31H53NOSi/c1-22(11-9-10-20-32)26-14-15-27-25-13-12-23-21-24(33-34(7,8)29(2,3)4)16-18-30(23,5)28(25)17-19-31(26,27)6/h12,22,24-28H,9-11,13-19,21H2,1-8H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
SMILES: CC(CCCC#N)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C
Molecular Formula: C31H53NOSi
Molecular Weight: 483.856

(5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-[Tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanenitrile

CAS No.: 1384736-11-1

Cat. No.: VC0046065

Molecular Formula: C31H53NOSi

Molecular Weight: 483.856

* For research use only. Not for human or veterinary use.

(5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-[Tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanenitrile - 1384736-11-1

Specification

CAS No. 1384736-11-1
Molecular Formula C31H53NOSi
Molecular Weight 483.856
IUPAC Name (5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanenitrile
Standard InChI InChI=1S/C31H53NOSi/c1-22(11-9-10-20-32)26-14-15-27-25-13-12-23-21-24(33-34(7,8)29(2,3)4)16-18-30(23,5)28(25)17-19-31(26,27)6/h12,22,24-28H,9-11,13-19,21H2,1-8H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
Standard InChI Key OCYJCBZNKBCNMM-GTPODGLVSA-N
SMILES CC(CCCC#N)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C

Introduction

Synthesis

The synthesis of this compound likely involves multi-step organic synthesis techniques. Key steps may include:

  • Protection: Introduction of the TBDMS group to protect a hydroxyl group.

  • Coupling Reactions: Formation of the hexanenitrile moiety through appropriate coupling reactions.

  • Stereochemical Control: Ensuring the correct stereochemistry at each chiral center.

Applications

While specific applications for this compound are not documented, its structure suggests potential uses in:

  • Medicinal Chemistry: As an intermediate in the synthesis of complex molecules with biological activity.

  • Organic Synthesis: Utilizing its reactive groups for further transformations.

Data Table: Comparison with Similar Compounds

Compound NameIUPAC NameCAS NumberUnique Features
Target Compound(5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-[Tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanenitrileNot AvailableNitrile group, TBDMS protective group
(3S,8R,9S,10R,13S,14S)-3-((tert-Butyldimethylsilyl)oxy)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl trifluoromethanesulfonateTrifluoromethanesulfonate group
(3R,5S,8R,9S,10R,13S,14S)-3-((tert-Butyldimethylsilyl)oxy)-10,13-dimethyl-5,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-3H-cyclopenta[a]phenanthren-17(4H)-one Ketone group at position 17

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